Cas no 1155071-75-2 (2-(3-Formylphenoxymethyl)furan-3-carboxylic acid)

• Product Name: 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid
• CAS No: 1155071-75-2
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• CID: 5053349
• Update Time: 2025-07-20

2-(3-Formylphenoxymethyl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-formylphenoxymethyl)furan-3-carboxylic acid
• 2-[(3-formylphenoxy)methyl]furan-3-carboxylic acid
• 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid

• Inchi： 1S/C13H10O5/c14-7-9-2-1-3-10(6-9)18-8-12-11(13(15)16)4-5-17-12/h1-7H,8H2,(H,15,16)
• InChI Key： BWMVXNOPPLVQCY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)CC1=C(C(=O)O)C=CO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 123-125 °C
• Boiling Point: 444.1±35.0 °C at 760 mmHg
• Flash Point: 222.4±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(3-Formylphenoxymethyl)furan-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid

Research Brief on 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid (CAS: 1155071-75-2): Recent Advances and Applications

2-(3-Formylphenoxymethyl)furan-3-carboxylic acid (CAS: 1155071-75-2) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential as a drug candidate or intermediate in pharmaceutical research.

Recent studies have highlighted the versatility of 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid as a key intermediate in the synthesis of more complex molecules. Its furan and formylphenoxy moieties make it a valuable scaffold for the development of novel bioactive compounds. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting enzymes involved in inflammatory pathways and cancer progression. The compound's ability to act as a Michael acceptor has also been investigated, suggesting its potential in covalent inhibitor design.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the synthesis of selective kinase inhibitors. The research team utilized 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid to develop a series of compounds that showed promising activity against specific cancer cell lines while maintaining low cytotoxicity towards normal cells. This study underscores the compound's potential in targeted cancer therapy development.

Another significant application of 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid has been in the field of antimicrobial research. Recent work has shown that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The mechanism of action appears to involve interference with bacterial cell wall synthesis, making these derivatives particularly interesting for the development of new antibiotics in an era of increasing antimicrobial resistance.

The compound's pharmacokinetic properties have also been the subject of recent investigations. Studies using in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) models have provided valuable insights into the metabolic stability and membrane permeability of 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid derivatives. These findings are crucial for guiding further optimization of drug candidates based on this scaffold.

Looking forward, researchers are exploring the potential of 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Its ability to cross the blood-brain barrier, as suggested by preliminary studies, makes it particularly interesting for central nervous system-targeted drug development. Additionally, the compound's modifiable structure allows for the creation of diverse chemical libraries, facilitating high-throughput screening for various biological targets.

In conclusion, 2-(3-Formylphenoxymethyl)furan-3-carboxylic acid (CAS: 1155071-75-2) represents a promising chemical entity with multiple applications in medicinal chemistry and drug discovery. The recent research highlights its versatility as both a therapeutic agent and a building block for more complex molecules. As studies continue to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel pharmaceuticals targeting various diseases.